1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]urea
• InChI: InChI=1S/C19H16ClFN4O2/c20-15-12-14(6-7-16(15)21)23-19(27)22-10-11-25-18(26)9-8-17(24-25)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H2,22,23,27)
• InChI Key: UHHHECZBYGWMBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H16ClFN4O2
• Molecular Weight: 386.8 g/mol
• CAS No.: 1049258-96-9

Description

This compound is a urea derivative featuring a 3-chloro-4-fluorophenyl group linked via a urea bridge to an ethyl chain terminating in a 6-oxo-3-phenylpyridazin-1(6H)-yl moiety. The pyridazinone core may contribute to hydrogen bonding or π-π interactions in biological systems, suggesting applications in enzyme inhibition or receptor modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea typically involves the following steps:

Formation of the pyridazinone core: This can be achieved by the cyclization of appropriate hydrazine derivatives with diketones or ketoesters under acidic or basic conditions.

Introduction of the phenyl group: The phenyl group can be introduced via a Friedel-Crafts acylation reaction.

Formation of the urea linkage: This step involves the reaction of the amine group with an isocyanate or carbamoyl chloride under mild conditions.

Substitution reactions: The chloro and fluoro substituents on the phenyl ring can be introduced via halogenation reactions using appropriate reagents such as chlorine or fluorine gas.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms.

Substitution: Halogen substituents can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction may produce amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: Potential therapeutic agent for the treatment of diseases due to its interaction with specific biological targets.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The compound shares key pharmacophoric elements with other urea/amide derivatives and pyridazinone-containing molecules. Below is a comparative analysis based on available

Compound	Core Structure	Substituents	Key Features	Reported Activity
Target Compound	Urea + pyridazinone	3-chloro-4-fluorophenyl, phenyl	Dual halogenation enhances lipophilicity; pyridazinone enables H-bonding.	Not explicitly reported (inference: enzyme inhibitor)
3-(6-Oxo-3-phenylpyridazin-1(6H)-yl)-N-phenethylpropanamide (ZINC00220177)	Amide + pyridazinone	Phenethyl, phenyl	Amide linker may reduce rigidity vs. urea; lacks halogenation.	Acetylcholinesterase inhibitor hit
1-(3-chlorophenyl)-3-(1-methyl-4-oxo-1,4,5,6-tetrahydropyridin-2-yl)urea (CAS 1338095-67-2)	Urea + tetrahydropyridinone	3-chlorophenyl, methyl	Saturated pyridinone ring reduces aromaticity; methyl group may affect metabolism.	Synthetic focus; activity not specified
1-(2-aminoethyl)-3-(3-fluorophenyl)urea hydrochloride (CAS 1354968-00-5)	Urea + aminoethyl	3-fluorophenyl, hydrochloride salt	Aminoethyl group introduces basicity; hydrochloride improves solubility.	No activity data available

Key Findings

Urea vs. However, the amide in ZINC00220177 may confer greater metabolic stability .

Halogenation Effects: Dual chloro-fluoro substitution in the target compound increases steric and electronic effects compared to mono-halogenated analogues (e.g., CAS 1354968-00-5), which could improve binding specificity .

Heterocyclic Core: The pyridazinone ring in the target compound offers two nitrogen atoms for interactions, whereas the tetrahydropyridinone in CAS 1338095-67-2 has reduced aromaticity, possibly diminishing π-stacking interactions .

Physicochemical and Pharmacokinetic Properties

• Molecular Weight : Estimated >400 g/mol (based on structural complexity), which may limit blood-brain barrier penetration.
• logP: Predicted ~3.5 (chloro/fluoro groups increase lipophilicity vs. non-halogenated analogues).
• Solubility: Urea and pyridazinone moieties suggest moderate aqueous solubility, though chloro/fluoro substituents may reduce it.